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For Researchers, Scientists, and Drug Development Professionals

Introduction
Fumagilin-105 is a novel autophagy-targeting chimera (AUTOTAC) designed to induce the

targeted degradation of Methionine Aminopeptidase 2 (MetAP2) through the autophagy

pathway.[1] Unlike other protein degradation technologies that rely on the ubiquitin-proteasome

system, Fumagilin-105 leverages the cellular process of selective autophagy. This compound

is a valuable tool for researchers studying autophagy, protein degradation, and the specific

roles of MetAP2 in various cellular processes, including angiogenesis and cell proliferation.

This document provides detailed application notes and protocols for utilizing Fumagilin-105 to

investigate autophagy pathways.

Mechanism of Action
Fumagilin-105 is a heterobifunctional molecule. One end binds to MetAP2, and the other end

binds to the ZZ domain of the autophagy receptor protein p62/SQSTM1.[1] This binding

induces the oligomerization of p62, a key step in the formation of a phagophore, the precursor

to the autophagosome. The MetAP2 protein, now linked to the p62 oligomers, is recognized as

cargo for selective autophagy. The phagophore engulfs the MetAP2-p62 complex, forming a

double-membraned autophagosome. This autophagosome then fuses with a lysosome to form

an autolysosome, where the contents, including MetAP2, are degraded by lysosomal

hydrolases.[1] This process is independent of ubiquitination.[1]
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Figure 1: Mechanism of Fumagilin-105-induced MetAP2 degradation.

Data Presentation
The following tables summarize the quantitative data reported for Fumagilin-105.

Table 1: In Vitro Degradation of MetAP2 by Fumagilin-105
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Cell Line
DC₅₀
(Degradation)

Dₘₐₓ (24h)
Treatment
Time (h)

Reference

HEK293 ~0.7 µM ~1-10 µM 24 [1]

U87-MG ~500 nM Not Reported 24 [1]

HEK293 0.7 µM Not Reported Not Reported [2]

Table 2: Biological Activity of Fumagilin-105

Activity Cell Line
Concentrati
on

Treatment
Time (h)

Effect Reference

Inhibition of

Migration
U87-MG 5 µM 0-24

Inhibition of

cell migration
[1]

Induction of

Apoptosis
HeLa 1 µM 48

Increase in

sub-G1

phase cell

population

[1]

Experimental Protocols
Protocol 1: Assessment of MetAP2 Degradation by
Western Blot
This protocol details the steps to quantify the degradation of MetAP2 in cultured cells treated

with Fumagilin-105.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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pathways]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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